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Compound of Interest

Compound Name: benzene-1,3-dicarboxylic acid

Cat. No.: B053572

Essential Safety and Handling Guide for
Benzene-1,3-dicarboxylic Acid

Audience: Researchers, scientists, and drug development professionals.

This guide provides immediate, essential safety protocols and logistical plans for handling
Benzene-1,3-dicarboxylic acid (also known as isophthalic acid). Adherence to these
procedures is critical for ensuring laboratory safety and proper disposal.

I. Hazard Identification and Personal Protective
Equipment (PPE)

Benzene-1,3-dicarboxylic acid may cause irritation to the skin, eyes, and respiratory tract.[1]
The toxicological properties of this substance have not been fully investigated.[1] A crucial
physical hazard is that dust from this compound can form an explosive mixture in the air.[1][2]

Engineering Controls:
o Work in a well-ventilated area.[1][3]

» Use a certified chemical fume hood, especially when weighing or transferring the solid, to
minimize dust inhalation.
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 Facilities should be equipped with an eyewash station and a safety shower.[4]

Personal Protective Equipment (PPE): A comprehensive PPE strategy is mandatory for

handling Benzene-1,3-dicarboxylic acid.

PPE Category

Specification

Eye/Face Protection

Chemical safety goggles are required.[1] For
tasks with a higher risk of splashing, a face

shield should be worn in addition to goggles.

Skin Protection

Chemical-resistant gloves (e.g., nitrile or
neoprene) must be worn.[5] Always inspect
gloves before use and replace them
immediately if they become contaminated. A

long-sleeved laboratory coat is also required.[1]

[5]

Respiratory Protection

If dust generation is unavoidable and ventilation
is inadequate, a NIOSH-approved respirator

with a particulate filter should be used.[1][2]

Footwear

Closed-toe shoes must be worn in the

laboratory at all times.

Il. Quantitative Data Summary

Specific occupational exposure limits for Benzene-1,3-dicarboxylic acid have not been

established by OSHA or ACGIH.[6][7] Therefore, exposure should be minimized to the lowest

achievable level.
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Parameter Value Regulatory Body/Source
OSHA PEL (TWA) Not Established OSHA

ACGIH TLV (TWA) Not Established ACGIH

MAK (inhalable fraction) 5 mg/m3 Multiple Sources

Molecular Weight 166.13 g/mol PubChem|[8]

Melting Point 341 - 343 °C Fisher Scientific[6][7]

lll. Step-by-Step Operational Plan

A. Pre-Handling Preparations:

o Consult the SDS: Before beginning any work, thoroughly read and understand the Safety
Data Sheet (SDS) for Benzene-1,3-dicarboxylic acid.

o Designate an Area: Cordon off a specific area within a chemical fume hood for handling the
compound.

o Assemble Equipment: Gather all necessary equipment, such as spatulas, weigh boats, and
containers, and place them inside the fume hood.

o Spill Kit Accessibility: Ensure a spill kit appropriate for solid chemical irritants is readily
available.

B. Handling and Experimental Protocol:

e Weighing and Transfer:
o To prevent dust generation, do not weigh the compound directly on an open balance.[9]
o Inside the fume hood, pre-tare a sealed container (e.g., a vial with a lid).

o Carefully transfer the desired amount of Benzene-1,3-dicarboxylic acid into the pre-tared
container.
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o Seal the container before removing it from the fume hood for weighing.

o If adjustments to the mass are necessary, return the sealed container to the fume hood to
add or remove the substance.

e During the Experiment:
o Keep the container with Benzene-1,3-dicarboxylic acid tightly closed when not in use.[1]
o Avoid any actions that could generate dust.

o If any of the compound comes into contact with your skin or eyes, follow the first-aid
procedures outlined below immediately.

C. Post-Handling Procedures:

o Decontamination: Thoroughly clean all surfaces and equipment that came into contact with
the chemical.

e Hand Washing: Wash your hands thoroughly with soap and water after completing your
work.[3]

o Waste Disposal: Dispose of all waste, including contaminated PPE, according to the disposal
plan below.

IV. First-Aid Measures
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Exposure Route First-Aid Procedure

Move the individual to fresh air immediately.[1] If
) breathing is difficult, administer oxygen. If
Inhalation . . _ —
breathing has stopped, give artificial respiration.

Seek medical attention.[1]

Remove contaminated clothing and shoes.[1]
) Wash the affected area with plenty of soap and
Skin Contact ) )
water for at least 15 minutes.[1] Seek medical

attention if irritation persists.

Immediately flush the eyes with plenty of water

for at least 15 minutes, occasionally lifting the
Eye Contact ) ) }

upper and lower eyelids.[1] Seek immediate

medical attention.

Do NOT induce vomiting.[1] If the person is
) conscious and alert, rinse their mouth with water
Ingestion . .
and have them drink 2-4 cupfuls of milk or

water.[1] Seek medical attention.

V. Disposal Plan

A. Waste ldentification and Segregation:

o Waste Classification: Benzene-1,3-dicarboxylic acid is a non-halogenated solid organic
compound. It should be treated as hazardous chemical waste.

e Segregation:

o Do not mix this waste with other waste streams, especially incompatible materials like
strong oxidizing agents.[1]

o Collect all solid waste, including contaminated weigh boats, paper towels, and gloves, in a
designated hazardous waste container.

o Empty original containers may also need to be disposed of as hazardous waste if not
properly decontaminated.
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B. Waste Collection and Labeling:

o Container: Use a clearly labeled, leak-proof, and compatible container for solid chemical
waste. The original container is often a good choice if it is in good condition.[10]

e Labeling: The waste container must be clearly labeled with:

The words "Hazardous Waste"

[¢]

[e]

The full chemical name: "Benzene-1,3-dicarboxylic acid"

[e]

The associated hazards (e.g., "Irritant”)

The date the waste was first added to the container.

(¢]

C. Storage and Disposal:

o Storage: Store the sealed waste container in a designated, well-ventilated, and secure
satellite accumulation area away from incompatible materials.

» Disposal Request: Contact your institution's Environmental Health and Safety (EHS)
department to arrange for the pickup and disposal of the hazardous waste. Do not attempt to
dispose of this chemical down the drain or in the regular trash.

o Regulatory Compliance: All disposal activities must comply with local, state, and federal
regulations.

VI. Logical Workflow Diagram
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Caption: Workflow for safely handling Benzene-1,3-dicarboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. benchchem.com [benchchem.com]

. benchchem.com [benchchem.com]

. How to Safely Dispose of Laboratory Waste? | Stericycle UK [stericycle.co.uk]
.1910.1028 - Benzene. | Occupational Safety and Health Administration [osha.gov]
. hj.gov [nj.gov]

. fishersci.com [fishersci.com]

. fishersci.com [fishersci.com]

. Isophthalic Acid | C8H604 | CID 8496 - PubChem [pubchem.ncbi.nim.nih.gov]

°
(o] (0] ~ (o)) ()] EEN w N =

. Hazardous Waste Disposal Guide: Research Safety - Northwestern University
[researchsafety.northwestern.edu]

e 10. vumc.org [vumc.org]

 To cite this document: BenchChem. [Personal protective equipment for handling benzene-
1,3-dicarboxylic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b053572#personal-protective-equipment-for-handling-
benzene-1-3-dicarboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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